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CAS No.: 121-25-5

Cat. No.: S518811

Introduction

Amprolium is a thiamine analogue widely used as an anticoccidial drug in poultry farming to prevent and
treat intestinal coccidiosis caused by Eimeria parasites. Following the European Commission's ban on
amprolium as a feed additive in 2006 due to concerns about veterinary drug residues in food, effective
monitoring methods have become essential for regulatory compliance. Liquid chromatography-based
methods have emerged as the primary analytical technique for detecting and quantifying amprelium in
compound feeding stuffs for poultry. These Application Notes provide detailed protocols for determining
amprolium in feed using high-performance liquid chromatography coupled with various detection
systems, including mass spectrometry and photodiode array detection. The methods described have been
validated according to European Commission regulations and International Conference on Harmonisation

guidelines, ensuring their suitability for official control purposes in feed analysis [1] [2].

Materials and Reagents

Chemical Standards
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e Amprolium hydrochloride reference standard (purity 298%)
e HPLC-grade acetonitrile

e HPLC-grade methanol

¢ Heptafluorobutyric acid (HFBA) for ion-pair chromatography
¢ Potassium dihydrogen phosphate (KH2POa)

¢ High-purity water (18 MQ-cm resistivity)

Solutions and Mobile Phases

¢ Extraction solvent: Methanol/water mixture (80:20, v/v)

e Mobile phase A: 0.05% heptafluorobutyric acid in water

¢ Mobile phase B: 0.05% heptafluorobutyric acid in acetonitrile

¢ Alternative mobile phase: 0.05 M KH2POa buffer (pH adjustment may be necessary):acetonitrile
(80:20, viv)

¢ Diluent: 90% acetonitrile in water [3]

Equipment

e HPLC system with quaternary pump, autosampler, and column oven

e Detection systems: Mass spectrometer (single quadrupole or triple quadrupole) or Photodiode Array
detector

¢ Analytical column: C18 column (e.g., 4.6 x 150 mm, 5 ym patrticle size)

e Sample preparation: Analytical balance, centrifuge, vortex mixer, ultrasonic bath

e Filtration: 0.22 ym nylon or PVDF membrane filters

Sample Preparation Protocols

Extraction Procedure

e Grinding and Homogenization: Grind approximately 1 kg of commercial poultry feed in a high-

speed grinder for 10 minutes until a homogeneous mixture is obtained [2].

e Weighing: Accurately weigh 10.0 + 0.1 g of the homogenized feed sample into a 250 mL extraction
flask.
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o Extraction: Add 100 mL of methanol/water (80:20, v/v) extraction solvent to the sample.

e Blending: Blend the mixture for 60 minutes using a mechanical shaker or blender to ensure complete

extraction.

« Filtration: Filter approximately 50 mL of the extract through a paper filter (90 g m~2, 250 mm) into a

50 mL collection flask.
¢ Dilution: Dilute the filtered extract 1:10 with the initial mobile phase composition.

e Cleanup: For LC-MS analysis, further purify the extract using a 0.22 pm syringe filter before injection

[2].

Alternative Extraction for Multi-Residue Methods

For methods analyzing amprolium in combination with other coccidiostats:

e Weigh 2.0 g of homogenized feed sample into a suitable container.

Add 10 mL of extraction solvent (e.g., 90% acetonitrile in water).

Vortex vigorously for 1 minute followed by sonication for 15 minutes.

Centrifuge at 4000 rpm for 10 minutes and collect the supernatant.

Perform appropriate dilution based on the expected concentration range [3].

Chromatographic Methods

Liquid Chromatography-Mass Spectrometry Method

The LC-MS method provides excellent sensitivity and specificity for amprolium detection in complex feed

matrices:

e Column: C18 column (150 x 2.0 mm, 5 ym particle size)
¢ Mobile Phase: Gradient elution with:
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o Solvent A: 0.05% heptafluorobutyric acid in water
o Solvent B: 0.05% heptafluorobutyric acid in acetonitrile
e Gradient Program:
0-5 min: 10% B to 90% B
5-7 min: Hold at 90% B
7-8 min: Return to 10% B
8-12 min: Re-equilibrate at 10% B
e Flow Rate: 0.2 mL/min
¢ Injection Volume: 10 pL

[e]

o

o

[¢]

e Column Temperature: 30°C
¢ Detection: MS with ESI positive ion mode; MRM transitions: 242.1 - 157.1 and 242.1 - 123.1 [2]

Stability-Indicating HPLC Method

For simultaneous determination of amprelium with other anticoccidials:

e Column: Supelcosil C18 column (250 x 4.6 mm, 5 ym)
¢ Mobile Phase: 0.05 M KH2POa:acetonitrile (80:20, v/v)
e Elution: Isocratic

¢ Flow Rate: 2.0 mL/min

¢ Injection Volume: 10 pL

e Detection: UV at 260 nm

e Temperature: Ambient [3]

Quality-by-Design HPLC Approach

A modern QbD approach for simultaneous analysis of amprelium with other drugs:

e Column: C18 column (150 x 4.6 mm, 5 ym)

¢ Mobile Phase: Gradient with phosphate buffer and acetonitrile
¢ Flow Rate: 1.0 mL/min

e Detection: PDA detector, 260 nm

¢ Injection Volume: 20 uL

¢ Run Time: <7 minutes [4]

Table 1: Chromatographic Conditions for Different HPLC Methods

© 2026 Smolecule. All rights reserved. 4/10 Tech Support


https://www.sciencedirect.com/science/article/abs/pii/S0731708508005062
https://www.smolecule.com/products/s518811?utm_src=pdf-body
https://www.nature.com/articles/s41598-024-84849-4
https://www.smolecule.com/products/s518811?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0889157524007373
https://www.smolecule.com/products/s518811?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Technique Innovation & Translatability

Specifications & Pricing

Parameter LC-MS Method Stability-Indicating HPLC QbD HPLC Approach

Column C18 (150 x 2.0 mm, 5 pm) Supelcosil C18 (250 x 4.6 C18 (150 x 4.6 mm, 5
mm, 5 pm) pm)

Mobile Gradient: HFBAin Isocratic: KH2POa Gradient: Phosphate

Phase water/acetonitrile buffer:ACN (80:20) buffer:ACN

Flow Rate 0.2 mL/min 2.0 mL/min 1.0 mL/min

Detection MS (ESI+) UV 260 nm PDA 260 nm

Run Time 12 min ~10 min <7 min

Method Validation

Validation Parameters

All methods should be validated according to regulatory guidelines with the following parameters:

Table 2: Method Validation Data for Amprolium Determination

LC-MS Method
[2]

Validation Parameter

Stability-Indicating HPLC
[3]

QbD HPLC Approach [4]

Linearity Range 0.0078-0.25 20.0-60.0 pg/mL Not specified
pg/mL

Correlation >0.99 >0.99 >0.99
Coefficient (R?)
Limit of Detection Not specified Not specified Not specified
(LOD)
Limit of Quantitation 1 mg/kg Not specified Meets MRL requirements
(LOQ)
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o LC-MS Method
Validation Parameter

[2]
Precision (% RSD) <15%
Accuracy (% 96.8%
Recovery)
Specificity No matrix
interference

System Suitability Testing

Stability-Indicating HPLC
[3]

<2%

98-102%

Resolves from degradation
products

Before sample analysis, perform system suitability tests:

Tailing factor: <2.0

Experimental Workflow

Theoretical plates: >2000 for amprolium peak

Repeatability: %RSD <2% for five replicate injections
Resolution: >2.0 from closest eluting compound [3]

QbD HPLC Approach [4]

<2%

98-102%

Resolves from co-
formulated drugs

The following diagram illustrates the complete experimental workflow for amprolium determination in feed

samples:
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Sample Preparation Phase

10g sample + 100mL
MeOH/H20 (80:20)

60 min blending
+ Filtration

1:10 dilution
0.22pum filtration

Instrumental Analysis Phase

C18 column
Gradient elution

MS or UV detection

Data Pjocessing Phase

Linearity, precision,
accuracy, recoviery
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(Method Validatioa
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Troubleshooting and Technical Notes

Common Issues and Solutions

Poor peak shape: Add ion-pair reagent (HFBA) to mobile phase for LC-MS methods

Matrix interference: Optimize sample cleanup or use matrix-matched calibration

Low recovery: Ensure adequate extraction time (minimum 60 minutes) and proper solvent ratio
Retention time drift: Maintain consistent mobile phase pH and column temperature

Regulatory Considerations

e The European Commission banned amprolium as a feed additive in 2006 (2005/187/EC;
2005/925/EC) [2]
e Maximum Residual Limits (MRLs) for amprolium:
o Chicken muscle: 500 pg/kg
o Chicken liver: 1000 ug/kg
o Chicken kidney: 1000 ug/kg
o Whole eggs: 4000 pg/kg [5]
e Methods must comply with 2004/882/EC Regulation for official controls [1]

Safety Considerations

e Handle organic solvents in well-ventilated areas or fume hoods
e Use appropriate personal protective equipment (gloves, safety glasses)
¢ Follow laboratory waste disposal regulations for organic solvents and biological samples

Applications
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The described methods are suitable for:

¢ Official control of feeding stuffs for regulatory compliance
¢ Quality control in feed manufacturing facilities

¢ Residue monitoring in animal-derived food products

o Stability studies of veterinary formulations

e Multi-residue analysis of anticoccidial drug combinations

Conclusion

The HPLC methods presented provide reliable, sensitive, and accurate determination of amprolium in
poultry feed. The LC-MS method offers superior sensitivity and specificity with an LOQ of 1 mg/kg, while
the stability-indicating HPLC method enables simultaneous determination of multiple anticoccidial drugs.
The QbD approach represents a modern methodology that optimizes analytical conditions with reduced time
and resources. These validated methods meet regulatory requirements for official control of feeding stuffs

and can be implemented in quality control laboratories for monitoring amprelium residues in animal feed

[11[3][2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b518811#hplc-method-for-amprolium-determination-in-feed]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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